Cancer Immunotherapy
  • SLM6031434 hydrochloride
    SLM6031434 hydrochloride
    • Cat. No.:
    • B610875
    • CAS No.:
    • Molecular Formula:
    • C22H31ClF3N5O2
    • Molecular Weight:
    • 490.0 g/mol
    Description
    SLM6031434 is an inhibitor of sphingosine kinase 2 (SPHK2) (Ki = 0.4 μM for the recombinant mouse enzyme). It is selective for SPHK2 over SPHK1 (Kis = >20 μM). It decreases sphingosine-1-phosphate (S1P; ) a...
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  • Retaspimycin
    Retaspimycin
    • Cat. No.:
    • B1249870
    • CAS No.:
    • 857402-23-4
    • Molecular Formula:
    • C31H45N3O8
    • Molecular Weight:
    • 587.7 g/mol
    Description
    Retaspimycin is an ansamycin that is tanespimycin in which the benzoquinone moiety has been reduced to the corresponding hydroquinone. A semi-synthetic analogue of geldanamycin, it is used (generally as the hydr...
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  • AS1517499
    AS1517499
    • Cat. No.:
    • B1667629
    • CAS No.:
    • 919486-40-1
    • Molecular Formula:
    • C20H20ClN5O2
    • Molecular Weight:
    • 397.9 g/mol
    Description
    AS1517499 is a STAT6 inhibitor (IC50 = 21 nM in a reporter assay). It inhibits IL-4-induced Th2 differentiation (IC50 = 2.3 nM), but not IL-12-induced Th1 differentiation, of mouse spleen T cells. AS1517499 (10 ...
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  • Asiatic Acid
    Asiatic Acid
    • Cat. No.:
    • B1667634
    • CAS No.:
    • 464-92-6
    • Molecular Formula:
    • C30H48O5
    • Molecular Weight:
    • 488.7 g/mol
    Description
    Asiatic acid is a pentacyclic triterpenoid that is ursane substituted by a carboxy group at position 28 and hydroxy groups at positions 2, 3 and 23 (the 2alpha,3beta stereoisomer). It is isolated from Symplocos ...
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  • Asukamycin
    Asukamycin
    • Cat. No.:
    • B1667649
    • CAS No.:
    • 61116-33-4
    • Molecular Formula:
    • C31H34N2O7
    • Molecular Weight:
    • 546.6 g/mol
    Description
    Asukamycin is a polyketide that is a member of the manumycin family of antibiotics and exhibits strong antibacterial, antifungal, and antineoplastic activities. Isolated from from the actinomycete bacterium Stre...
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  • YM-201636
    YM-201636
    • Cat. No.:
    • B1684012
    • CAS No.:
    • 371942-69-7
    • Molecular Formula:
    • C25H21N7O3
    • Molecular Weight:
    • 467.5 g/mol
    Description
    6-amino-N-[3-[4-(4-morpholinyl)-2-pyrido[2,3]furo[2,4-b]pyrimidinyl]phenyl]-3-pyridinecarboxamide is an aromatic amide.
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  • Lipoteichoic acid
    Lipoteichoic acid
    • Cat. No.:
    • B3068486
    • CAS No.:
    • 56411-57-5
    • Molecular Formula:
    • C39H70N2O13
    • Molecular Weight:
    • 775.0 g/mol
    Description
    Lipoteichoic acid has been reported in Streptococcus pyogenes with data available.
    Lipoteichoic Acid is a biologically active lipopolysaccharide-type component of the Gram-negative bacterial cell wall. Lipote...
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  • nutlin-3A
    nutlin-3A
    • Cat. No.:
    • B7852587
    • CAS No.:
    • 890090-75-2
    • Molecular Formula:
    • C30H30Cl2N4O4
    • Molecular Weight:
    • 581.5 g/mol
    Description
    4-[[(4S,5R)-4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazol-1-yl]-oxomethyl]-2-piperazinone is a stilbenoid.
    Rebemadlin is a small molecule and MDM2 (murine double minute 2) i...
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  • STING agonist-21
    STING agonist-21
    • Cat. No.:
    • B12382785
    • CAS No.:
    • Molecular Formula:
    • C17H11F6N5O2
    • Molecular Weight:
    • 431.29 g/mol
    Description
    STING agonist-21 is a useful research compound. Its molecular formula is C17H11F6N5O2 and its molecular weight is 431.29 g/mol. The purity is usually 95%.
    BenchChem offers high-quality STING agonist-21 suit...
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  • Protein E7(43-62)
    Protein E7(43-62)
    • Cat. No.:
    • B13906496
    • CAS No.:
    • Molecular Formula:
    • C95H144N28O31S3
    • Molecular Weight:
    • 2270.5 g/mol
    Description
    Protein E7(43-62) is a useful research compound. Its molecular formula is C95H144N28O31S3 and its molecular weight is 2270.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Protein E7(43-62)...
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